5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O/c1-11-6-5-8-13(10-11)15-17-16(19-18-15)14-9-4-3-7-12(14)2/h3-10H,1-2H3
• InChI Key: PEUKZLZAZRXGAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC=CC=C3C
• Molecular Formula: C16H14N2O
• DSSTOX Substance ID: DTXSID50358361
• Molecular Weight: 250.29 g/mol
• CAS RN: 651032-75-6

Description

5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole, also known as MPOD, is a heterocyclic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a multistep process and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for use in lab experiments. In

Scientific Research Applications

5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been studied for its potential applications in scientific research, particularly in the field of organic electronics. It has been shown to have excellent electron-transport properties and has been used as a hole-transport material in organic light-emitting diodes (OLEDs). 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has also been studied for its potential use in organic solar cells, where it has been shown to improve the efficiency of the cells.

Mechanism of Action

The mechanism of action of 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the interaction of the compound with various enzymes and proteins in the body. 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in the concentration of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to have a range of biochemical and physiological effects. It has been shown to have antioxidant properties, which can help to protect cells from oxidative damage. 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the body. Additionally, 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to have neuroprotective properties, which can help to protect the brain from damage.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole in lab experiments is its excellent electron-transport properties, which make it a useful material for use in organic electronics. Additionally, 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole has been shown to have a range of biochemical and physiological effects, which make it a useful compound for studying various biological processes. However, one limitation of using 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole in lab experiments is its low yield, which can make it difficult to obtain large quantities of the compound.

Future Directions

There are several future directions for research on 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole. One area of research is the development of new synthesis methods that can improve the yield of the compound. Another area of research is the study of 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole's potential applications in other areas of organic electronics, such as organic field-effect transistors. Additionally, further research is needed to fully understand the mechanism of action of 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole involves a multistep process that requires the use of various reagents and catalysts. The first step involves the reaction of 2-methylbenzohydrazide and 3-methylbenzohydrazide with phosphorus oxychloride to form 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole-3-oxide. The second step involves the reduction of the oxadiazole-3-oxide to 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole using sodium borohydride. The yield of 5-(2-methylphenyl)-3-(3-methylphenyl)-1,2,4-oxadiazole obtained from this process is typically around 40-50%.